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Compound of Interest

Compound Name: Pentane-1-sulfonamide

Cat. No.: B1279081

Pentane-1-sulfonamide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise yet comprehensive overview of Pentane-1-
sulfonamide, a member of the aliphatic sulfonamide family. While specific biological data and
extensive experimental protocols for this particular compound are not widely available in
published literature, this document consolidates its known chemical identity, properties, and the
broader context of sulfonamides in chemical synthesis and drug discovery. The guide is
intended to serve as a foundational resource for researchers and professionals working with
sulfonamide-based compounds.

Chemical Identity and Properties

Pentane-1-sulfonamide is an organic compound characterized by a pentyl group attached to a
sulfonamide functional group. Its fundamental properties are summarized below.
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Property Value Source
IUPAC Name pentane-1-sulfonamide [1]
CAS Number 52960-14-2 [1]
Molecular Formula CsH13NO2S [1]
Molecular Weight 151.23 g/mol [1]
SMILES CCCCCS(=0)(=O)N [1]

, - Solid (form and color may
Physical Description
vary)

Purity (Typical) >97%

Synthesis of Aliphatic Sulfonamides: A General
Workflow

While a specific, detailed experimental protocol for the synthesis of Pentane-1-sulfonamide is
not readily found in peer-reviewed literature, a general and common method for preparing
primary sulfonamides involves the reaction of a sulfonyl chloride with ammonia or an amine.[2]
The following diagram illustrates a typical synthetic workflow.
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Starting Materials

Pentane-1-sulfonyl Chloride Ammonia (or Amine)

Reaction Step

Nucleophilic Substitution

Product Formation

Pentane-1-sulfonamide

Click to download full resolution via product page

A generalized synthetic pathway to Pentane-1-sulfonamide.

Applications in Research and Drug Development

The sulfonamide functional group is a cornerstone in medicinal chemistry, found in a wide array
of therapeutic agents.[3] These compounds are known for their diverse biological activities,
including antimicrobial, antiviral, antidiabetic, and anticancer properties.[3]

While specific biological activities for Pentane-1-sulfonamide are not well-documented, as a
simple aliphatic sulfonamide, its primary utility in a research and drug development context is
likely as a building block in organic synthesis. The sulfonamide moiety can be incorporated into
more complex molecules to modulate their physicochemical properties, such as solubility,
lipophilicity, and hydrogen bonding capacity, which are critical for pharmacokinetic and
pharmacodynamic profiles.

Biological Significance of the Sulfonamide Moiety

The biological activity of sulfonamide-containing drugs often stems from their ability to act as
mimics of p-aminobenzoic acid (PABA), a crucial intermediate in the bacterial synthesis of folic
acid. By competitively inhibiting the enzyme dihydropteroate synthetase, they disrupt folic acid
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production, leading to a bacteriostatic effect.[2] This mechanism is the basis for the
antibacterial action of sulfa drugs.

Furthermore, the sulfonamide group can interact with various biological targets, including
enzymes like carbonic anhydrases, which are implicated in conditions such as glaucoma and
certain cancers.[3]

Experimental Protocols: A General Note

Detailed, validated experimental protocols for the synthesis, purification, and biological
evaluation of Pentane-1-sulfonamide are not readily available in the public domain.
Researchers intending to work with this compound would typically adapt general procedures
for sulfonamide synthesis, such as the reaction of the corresponding sulfonyl chloride with an
amine in the presence of a base. Purification would likely involve standard techniques like
recrystallization or column chromatography.

For any biological screening, assays would be designed based on the therapeutic area of
interest, drawing parallels from the known activities of other sulfonamide-containing molecules.

Safety and Handling

Pentane-1-sulfonamide should be handled in a well-ventilated area, and appropriate personal
protective equipment (PPE), including gloves and safety glasses, should be worn. Based on
general GHS classifications for similar compounds, it may be harmful if swallowed, cause skin
and eye irritation, and may cause respiratory irritation.[1] Users should consult the specific
Safety Data Sheet (SDS) provided by the supplier for detailed handling and safety information.

Conclusion

Pentane-1-sulfonamide is a simple aliphatic sulfonamide with a well-defined chemical identity.
While it is not a widely studied compound in its own right in terms of biological activity, its
significance lies in its potential as a synthetic intermediate. The broader class of sulfonamides
continues to be of high interest in drug discovery, and foundational molecules like Pentane-1-
sulfonamide are valuable tools for medicinal chemists in the design and synthesis of novel
therapeutic agents. Further research into the specific properties and potential applications of
this and similar aliphatic sulfonamides could unveil new opportunities in materials science and
pharmacology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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